Cas no 898455-46-4 (2,5-dichloro-N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzamide)

• Product Name: 2,5-dichloro-N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzamide
• CAS No: 898455-46-4
• MF: C₂₂H₁₅Cl₂N₃O₂
• MW: 424.279402971268
• CID: 5484502
• Update Time: 2025-08-04

2,5-dichloro-N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dichloro-N-[3-(2-methyl-4-oxoquinazolin-3-yl)phenyl]benzamide
• 2,5-dichloro-N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzamide

• Inchi： 1S/C22H15Cl2N3O2/c1-13-25-20-8-3-2-7-17(20)22(29)27(13)16-6-4-5-15(12-16)26-21(28)18-11-14(23)9-10-19(18)24/h2-12H,1H3,(H,26,28)
• InChI Key： XOEUPCUTOIYSNG-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(N2C(=O)C3=C(N=C2C)C=CC=C3)=C1)(=O)C1=CC(Cl)=CC=C1Cl

Additional information on 2,5-dichloro-N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzamide

Introduction to 2,5-dichloro-N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzamide (CAS No. 898455-46-4)

2,5-dichloro-N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 898455-46-4, belongs to a class of molecules that exhibit promising properties for further development in medicinal applications.

The molecular structure of 2,5-dichloro-N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzamide incorporates several key functional groups that contribute to its reactivity and biological significance. The presence of chlorine atoms at the 2 and 5 positions of the benzamide ring enhances its electronic properties, making it a versatile intermediate in synthetic chemistry. Additionally, the quinazoline moiety, specifically the 2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl group, introduces a heterocyclic framework known for its role in various pharmacological activities.

In recent years, there has been a surge in research focused on quinazoline derivatives due to their broad spectrum of biological activities. These derivatives have been explored for their potential in treating various diseases, including cancer, infectious diseases, and inflammatory conditions. The benzamide moiety further extends the pharmacological potential of this compound by providing a site for interaction with biological targets such as enzymes and receptors.

The synthesis of 2,5-dichloro-N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzamide involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. The chlorination step at the 2 and 5 positions of the benzene ring is particularly critical and often requires careful optimization to prevent over-chlorination or side reactions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex quinazoline core efficiently.

The biological evaluation of 2,5-dichloro-N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzamide has revealed intriguing properties that warrant further investigation. Preclinical studies have demonstrated that this compound exhibits inhibitory activity against certain enzymes and receptors implicated in disease pathways. For instance, it has shown promise in inhibiting kinases that are overexpressed in cancer cells, suggesting its potential as an anticancer agent. Additionally, its interaction with other biological targets has been explored for possible applications in treating neurological disorders and infectious diseases.

The pharmacokinetic profile of this compound is another area of interest. Understanding how 2,5-dichloro-N-3-(2-methyl-4-oxysoxindolone)-phenylbenzamide is metabolized and distributed within the body is crucial for optimizing its therapeutic efficacy. Advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been utilized to characterize its metabolic pathways and identify key intermediates. These studies provide valuable insights into how the compound interacts with biological systems and how it can be modified to enhance its bioavailability.

The development of novel drug candidates often involves iterative design and optimization processes. Computational methods such as molecular docking and virtual screening have been employed to predict the binding affinity of 2,5-dichloro-N-(1H-indolizinon)-N'-phenylbenzamidine to target proteins. These computational approaches complement experimental efforts by providing rapid screening of large libraries of compounds and identifying promising candidates for further testing.

In conclusion, 2,5-dichloro-N-(1H-indolizinon)-N'-phenylbenzamidine, identified by CAS number 89845564684, represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Ongoing research continues to uncover new applications for this compound and related derivatives, highlighting their importance in the development of next-generation therapeutics.